Cas no 1189648-63-2 (3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-[4-(piperidine-1-carbonyl)piperidin-1-yl]pyridine)

• Product Name: 3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-[4-(piperidine-1-carbonyl)piperidin-1-yl]pyridine
• CAS No: 1189648-63-2
• MF: C₂₅H₂₉N₅O₂
• MW: 431.53006529808
• CID: 5320912
• Update Time: 2025-07-14

3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-[4-(piperidine-1-carbonyl)piperidin-1-yl]pyridine Chemical and Physical Properties

Names and Identifiers

• piperidin-1-yl(1-(3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-2-yl)piperidin-4-yl)methanone
• STL183619
• (1-{3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}piperidin-4-yl)(piperidin-1-yl)methanone
• [1-[3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl]piperidin-4-yl]-piperidin-1-ylmethanone
• 3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-[4-(piperidine-1-carbonyl)piperidin-1-yl]pyridine

• Inchi： 1S/C25H29N5O2/c1-18-7-5-8-20(17-18)22-27-24(32-28-22)21-9-6-12-26-23(21)29-15-10-19(11-16-29)25(31)30-13-3-2-4-14-30/h5-9,12,17,19H,2-4,10-11,13-16H2,1H3
• InChI Key： AJYPBSZRZWFQEX-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C2C(C3=NC(C4C=CC=C(C)C=4)=NO3)=CC=CN=2)CC1)N1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 620
• XLogP3: 4
• Topological Polar Surface Area: 75.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-[4-(piperidine-1-carbonyl)piperidin-1-yl]pyridine

Introduction to 3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-[4-(piperidine-1-carbonyl)piperidin-1-yl]pyridine (CAS No: 1189648-63-2)

The compound 3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-[4-(piperidine-1-carbonyl)piperidin-1-yl]pyridine, identified by its CAS number 1189648-63-2, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure combines multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development. The presence of a 3-methylphenyl group and a piperidine-1-carbonyl moiety within the framework of an oxadiazole derivative suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The oxadiazole scaffold, known for its stability and bioactivity, has been extensively studied for its potential in medicinal chemistry. The incorporation of a 3-methylphenyl group into the oxadiazole core may enhance binding affinity to specific enzymes or receptors, while the piperidine-1-carbonyl moiety could contribute to metabolic stability and solubility. These features make the compound 3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-[4-(piperidine-1-carbonyl)piperidin-1-yl]pyridine a compelling subject for further exploration.

The pyridine ring in the compound's structure is another key pharmacophoric element that has been widely utilized in drug design. Pyridine derivatives are known for their ability to interact with a variety of biological targets, including kinases, G protein-coupled receptors (GPCRs), and ion channels. The specific arrangement of the substituents around the pyridine ring in this compound may influence its binding properties and selectivity. This makes it an attractive candidate for further investigation in the context of developing novel therapeutic agents.

Recent studies have highlighted the importance of multifunctional compounds that can simultaneously interact with multiple targets or modulate different signaling pathways. The complex architecture of 3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-[4-(piperidine-1-carbonyl)piperidin-1-yl]pyridine, featuring both 3-methylphenyl and piperidine-1-carbonyl groups, positions it as a potential multifunctional molecule. Such compounds have shown promise in preclinical studies for their ability to address complex diseases that involve multiple pathological mechanisms.

The synthesis and characterization of this compound have been carefully designed to ensure optimal pharmacokinetic properties. The use of advanced synthetic techniques has allowed for the precise construction of the molecular framework, minimizing unwanted side reactions and maximizing yield. This attention to detail is crucial in pharmaceutical research, as it ensures that subsequent biological testing is performed on a pure and well-defined compound.

In addition to its structural complexity, the compound's potential biological activity has been explored through computational modeling and experimental screening. Initial studies suggest that it may exhibit inhibitory effects on certain enzymes or receptors relevant to diseases such as cancer, inflammation, and neurodegeneration. These findings are particularly exciting given the increasing demand for targeted therapies that can address specific disease mechanisms.

The development of novel pharmaceuticals is a highly collaborative effort that involves researchers from various disciplines, including organic chemistry, medicinal chemistry, pharmacology, and bioinformatics. The compound 3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-[4-(piperidine-1-carbonyl)piperidin-1-yl]pyridine, with its unique structure and promising properties, represents an excellent example of how interdisciplinary collaboration can lead to innovative drug discovery solutions.

Ongoing research is focused on further optimizing the pharmacological profile of this compound through structural modifications and analog synthesis. By fine-tuning its molecular structure, researchers aim to enhance its potency, selectivity, and pharmacokinetic properties. These efforts are critical in translating promising preclinical findings into effective clinical treatments.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique chemical properties may also make it useful in other fields such as agrochemicals or materials science. As research continues to uncover new uses for existing molecules, compounds like this one highlight the importance of broad-spectrum exploration in chemical biology.

In conclusion, the compound 3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-[4-(piperidine-1-carbonyl)piperidin-1-y]pyridine (CAS No: 1189648) 3-methylphenyl group , piperidine-l-carbonyl moiety ,and oxadiazole scaffold positions it as a compelling candidate for further investigation in drug discovery efforts aimed at addressing complex diseases through targeted therapies.